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Abstract

4-lodobenzohydrazide (C7H7IN20) is a halogenated aromatic hydrazide that has emerged as
a valuable building block in medicinal chemistry and materials science. While the precise date
and initial discoverer of this specific molecule are not prominently documented in readily
accessible historical literature, its chemical lineage places its conceptualization within the
broader exploration of hydrazide chemistry that began in the late 19th century. This guide
provides a comprehensive overview of the historical context of its discovery, established
synthesis protocols, physicochemical properties, and its contemporary applications as a
precursor for compounds with significant biological activities.

Historical Context and Discovery

The story of 4-iodobenzohydrazide is intrinsically linked to the development of hydrazide
chemistry. The journey began with the foundational work of German chemist Theodor Curtius,
who first synthesized simple organic hydrazides in 1895. The quintessential method for
creating these compounds, the reaction of a carboxylic acid ester with hydrazine hydrate,
became a cornerstone of organic synthesis.

While the first specific synthesis of 4-iodobenzohydrazide is not clearly cited in major
chemical databases, its preparation follows this classic and well-established synthetic route.
The necessary precursors, 4-iodobenzoic acid and its esters, were accessible to chemists in
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the early to mid-20th century, making the synthesis of 4-iodobenzohydrazide a logical
extension of the exploration into functionalized benzohydrazide derivatives. The assignment of
its CAS number, 39115-95-2, suggests its formal identification and entry into chemical literature
likely occurred in the early 1970s.

Early interest in benzohydrazides was significantly spurred by the discovery of the
antitubercular activity of isoniazid (isonicotinic acid hydrazide) in the early 1950s. This led to a
broader investigation of various substituted benzohydrazides for potential therapeutic
applications, a field of research where 4-iodobenzohydrazide and its derivatives are now
actively explored.

Physicochemical and Structural Data

4-lodobenzohydrazide is a stable, crystalline solid at room temperature. Its key properties are
summarized in the table below.

Property Value

Chemical Formula C7H7IN20

Molecular Weight 262.05 g/mol

CAS Number 39115-95-2

Appearance White to off-white crystalline powder

Melting Point 185-195 °C (may vary with purity)

Solubility Poorly so?uble in water; soluble in polar organic
solvents like DMSO and DMF

SMILES NNC(=0)clccc(l)cecl

InChlKey ZVFGHUJYTXEOSI-UHFFFAOYSA-N

Experimental Protocols

The synthesis of 4-iodobenzohydrazide is a standard procedure in organic chemistry,
primarily achieved through the hydrazinolysis of an appropriate 4-iodobenzoic acid ester.
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Synthesis of Ethyl 4-lodobenzoate (Precursor)

The precursor for the synthesis of 4-iodobenzohydrazide is typically an ester of 4-iodobenzoic
acid, such as ethyl 4-iodobenzoate.

Methodology:
o Esterification: 4-lodobenzoic acid is dissolved in an excess of absolute ethanol.

o Catalysis: A catalytic amount of a strong acid, such as concentrated sulfuric acid, is added to
the solution.

o Reflux: The reaction mixture is heated under reflux for several hours to drive the
esterification to completion.

o Work-up: After cooling, the excess ethanol is removed under reduced pressure. The residue
is neutralized with a weak base, such as a sodium bicarbonate solution, and the crude ethyl
4-iodobenzoate is extracted with a suitable organic solvent (e.g., diethyl ether).

 Purification: The organic layer is washed with brine, dried over an anhydrous drying agent
(e.g., MgSO0a4), and the solvent is evaporated to yield the crude product. Further purification
can be achieved by vacuum distillation or recrystallization.

Synthesis of 4-lodobenzohydrazide
Methodology:

Reaction Setup: Ethyl 4-iodobenzoate is dissolved in a suitable solvent, typically ethanol, in
a round-bottom flask.

o Hydrazinolysis: An excess of hydrazine hydrate (N2H4-H20) is added to the solution.

o Reflux: The mixture is heated under reflux for several hours. The progress of the reaction
can be monitored by thin-layer chromatography (TLC).

» Precipitation and Isolation: Upon completion of the reaction, the mixture is cooled to room
temperature, which typically induces the precipitation of the 4-iodobenzohydrazide product.
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 Purification: The resulting solid is collected by filtration, washed with cold water or ethanol to
remove excess hydrazine hydrate and other impurities, and then dried. The product can be
further purified by recrystallization from a suitable solvent like ethanol.

The overall synthetic workflow is depicted in the following diagram:

Precursor Synthesis
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Final Product Synthesis

Click to download full resolution via product page

Caption: Synthetic pathway for 4-iodobenzohydrazide.

Applications in Drug Discovery and Materials
Science

4-lodobenzohydrazide serves as a critical intermediate in the synthesis of more complex
molecules, particularly in the field of drug discovery. The hydrazide moiety is a versatile
functional group that can be readily converted into various derivatives, such as hydrazones,
oxadiazoles, pyrazoles, and triazoles, many of which exhibit a wide range of biological
activities.

Recent studies have utilized 4-iodobenzohydrazide as a starting material for the synthesis of
novel compounds with potential therapeutic applications:
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e Antimicrobial Agents: Derivatives of 4-iodobenzohydrazide have been investigated for their
activity against various bacterial and fungal strains. The presence of the iodine atom can
enhance the lipophilicity of the molecule, potentially improving its ability to penetrate
microbial cell membranes.

e Anticancer Agents: The benzohydrazide scaffold is present in a number of compounds with
demonstrated anticancer activity. Researchers are actively exploring 4-iodobenzohydrazide
derivatives for their potential to inhibit cancer cell proliferation.

The general workflow for the utilization of 4-iodobenzohydrazide in the synthesis of bioactive
hydrazones is illustrated below:

4-lodobenzohydrazide Aldehyde/Ketone

Condensation Reaction

Hydrazone Derivative

Biological Screening

Antimicrobial Activity Anticancer Activity
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Caption: Workflow for developing bioactive hydrazones.

Conclusion
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4-lodobenzohydrazide, a product of well-established hydrazide chemistry, has transitioned
from a simple organic molecule to a key building block in modern chemical synthesis. While its
specific "discovery” moment may be lost to the annals of chemical history, its importance is
evident in its contemporary applications. For researchers in drug development and materials
science, 4-iodobenzohydrazide offers a versatile and functionalized scaffold for the creation
of novel molecules with potentially significant biological and physical properties. Future
research will undoubtedly continue to unlock new applications for this valuable iodo-aromatic
compound.

 To cite this document: BenchChem. [The Discovery and History of 4-lodobenzohydrazide: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296084#discovery-and-history-of-4-
iodobenzohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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